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Compound of Interest

Compound Name: 4-(Dimethylamino)cyclohexanone
CAS No.: 40594-34-1
Cat. No.: B1313097
Get Quote
& J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 4-
(Dimethylamino)cyclohexanone, a common derivative in the pharmaceutical and chemical
industries. Adherence to these guidelines is critical due to the compound's hazardous
properties.

Health and Safety Overview
4-(Dimethylamino)cyclohexanone is classified with the following hazards:
o Causes skin irritation.[1]

o Causes serious eye damage.[1]

e May cause respiratory irritation.[1]
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Appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab
coat, should be worn at all times when handling this chemical.[2] Work should be conducted in
a well-ventilated area or under a chemical fume hood.[2]

Quantitative Data

The following table summarizes key quantitative data for 4-(Dimethylamino)cyclohexanone.

Property Value Reference
Molecular Formula C8H15NO [31[4]

Molar Mass 141.21 g/mol [11[3]114]
Boiling Point 213.3°C at 760 mmHg [3][4]

Flash Point 71°C [31[4]
Density 0.96 g/cm3 [3][4]

Vapor Pressure 0.166 mmHg at 25°C [3][4]

Disposal Protocol

The primary directive for the disposal of 4-(Dimethylamino)cyclohexanone is to entrust it to a
licensed waste disposal company.[5] It is crucial to adhere to all national and local regulations
governing chemical waste. Do not mix this compound with other waste materials.

Step-by-Step Disposal Procedure:

o Container Management:

[¢]

Keep the chemical in its original container whenever possible.

[¢]

If transferring to a new container for disposal, ensure it is appropriate for chemical waste
and properly labeled with the full chemical name and associated hazards.

[¢]

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,
away from heat and ignition sources.
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o Waste Segregation:

o Segregate the 4-(Dimethylamino)cyclohexanone waste from other waste streams to
prevent accidental mixing.

e Collection of Contaminated Materials:

o Any materials used for cleaning spills, such as absorbent pads or contaminated PPE,
should be collected in a suitable, sealed container for disposal.

o Handle uncleaned empty containers as you would the product itself.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup.

o Provide them with the complete chemical name and any available safety data sheet (SDS)
information.

e Documentation:

o Maintain a record of the amount of 4-(Dimethylamino)cyclohexanone designated for
disposal, in accordance with your institution's policies and local regulations.

Spill Management

In the event of a spill, the area should be evacuated, and the spill should be contained. Prevent
the chemical from entering drains. Use an inert absorbent material to clean up the spill and
place it in a sealed container for disposal.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
(Dimethylamino)cyclohexanone.
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Identify Waste Wear Appropriate PPE
4-(Dimethylamino)cyclohexanone (Gloves, Goggles, Lab Coat)

Segregate Waste
Keep in original or properly labeled container

Store Safely
Cool, dry, well-ventilated area

Contact EHS or Licensed
Waste Disposal Contractor

Package for Pickup
Follow institutional guidelines

Complete Disposal Documentation

Click to download full resolution via product page

Disposal workflow for 4-(Dimethylamino)cyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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